Scattering experiments with fast hydrogen atoms. Velocity dependence of the integral elastic cross section with the rare gases in the energy range 0.01–1.00 eV

Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500167

Abstract

Integral elastic cross sections of hydrogen atoms scattered by rare gases have been measured in the velocity range 1.4–14 × 105 cm s–1(0.01 < Ecm < 1.00 eV). The experimental data have been fitted to the Lennard-Jones and exp (α,6) potential models and are found to provide information on the attractive and repulsive parts of the potential. The potential well parameters ε, Rm and the Born-Mayer repulsive potential parameters A, α have been determined for all of the rare gases. These ε, Rm parameters, in combination with the corresponding rare gas dimer parameters, are shown to be consistent with combining rules.

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Faraday Discussions of the Chemical Society
Journal Name：Faraday Discussions of the Chemical Society
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